Cas no 1352500-44-7 ([2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone)

• Product Name: [2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone
• CAS No: 1352500-44-7
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5188801
• Update Time: 2025-05-21

[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• [2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone
• Methanone, [2-(6-ethoxy-3-pyridinyl)-1-pyrrolidinyl]phenyl-

• Inchi： 1S/C18H20N2O2/c1-2-22-17-11-10-15(13-19-17)16-9-6-12-20(16)18(21)14-7-4-3-5-8-14/h3-5,7-8,10-11,13,16H,2,6,9,12H2,1H3
• InChI Key： QRVIVNPQKDLWHY-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=CC=C(OCC)N=C1)(C1=CC=CC=C1)=O

Additional information on [2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone

[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone

[2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone, with the CAS number 1352500-44-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethoxy group at position 6 and a pyrrolidine ring attached to a phenyl group via a methanone linkage. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The synthesis of [2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Suzuki coupling, nucleophilic aromatic substitution, and Friedel-Crafts acylation to construct this compound. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these processes, enabling the production of enantiomerically pure samples. This has been particularly beneficial for studying the stereochemical properties of the compound in biological systems.

One of the most intriguing aspects of [2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone is its potential as a pharmacological agent. Preclinical studies have demonstrated that this compound exhibits modulatory effects on various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, recent research has highlighted its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in conditions such as rheumatoid arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its pharmacological applications, [2-(6-Ethoxy-pyridin-3-yl)-pyrrolidin-1-yll]-phenyl-methanone has also been explored for its role in materials science. Its rigid aromatic framework and electron-withdrawing groups make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a semiconductor material in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Initial results indicate that the compound exhibits favorable charge transport characteristics, making it a promising material for next-generation electronic devices.

The environmental impact of [2-(6-Ethoxy-pyridin_3_yl)-pyrrolidin_1_yl]-phenyl-methanone has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary data suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. However, further studies are required to fully assess its ecological risks and ensure sustainable practices during its production and application.

Looking ahead, the development of [2-(6-Ethoxy-pyridin_3_yl)-pyrrolidin_1_yl]-phenyl-methanone presents several opportunities for innovation. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this compound across diverse industries. As research continues to uncover its full potential, this compound stands as a testament to the power of interdisciplinary collaboration in advancing scientific knowledge.